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Compound of Interest

Compound Name: Cyclacidin

Cat. No.: B8742860 Get Quote

Notice: Due to the limited availability of public, in-depth scientific literature regarding

Cyclacidin (CAS 749-18-8), this guide provides a summary of the currently accessible

information. Detailed experimental protocols, extensive quantitative data, and comprehensive

signaling pathway descriptions are not available in the public domain.

Introduction
Cyclacidin is a naturally occurring compound produced by the bacterium Streptomyces

capoamus.[1] First identified in the late 1960s, it has been noted for its potential biological

activities, specifically its antibacterial and antitumor properties. This document aims to

consolidate the available technical information on Cyclacidin for researchers, scientists, and

drug development professionals.

Physicochemical Properties
The fundamental physicochemical properties of Cyclacidin are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b8742860?utm_src=pdf-interest
https://www.benchchem.com/product/b8742860?utm_src=pdf-body
https://www.benchchem.com/product/b8742860?utm_src=pdf-body
https://www.huidacollection.com/ProductCenter/info.aspx?itemid=1604
https://www.benchchem.com/product/b8742860?utm_src=pdf-body
https://www.benchchem.com/product/b8742860?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8742860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 749-18-8 Internal

Molecular Formula C₂₂H₁₆O₇ Internal

Molecular Weight 392.36 g/mol Internal

Producing Organism
Streptomyces capoamus strain

4670-IA 37
[1]

Biological Activity
Cyclacidin has demonstrated activity in two primary areas: antibacterial and antitumor

applications.

Antibacterial Activity
Cyclacidin exhibits inhibitory effects against certain Gram-positive bacteria.[1] Specifically, its

activity has been noted against Bacillus subtilis and Gambosia occidentalis.[1] However,

quantitative data such as Minimum Inhibitory Concentration (MIC) values are not readily

available in public literature, preventing a detailed comparison with other antibacterial agents.

Antitumor Activity
The compound has shown an inhibitory effect on Sarcoma 180, a murine tumor cell line.[1] This

suggests a potential for Cyclacidin as a lead compound in oncology research. Quantitative

metrics of its antitumor efficacy, including IC₅₀ values or in vivo tumor growth inhibition data,

are not detailed in the accessible scientific literature.

Mechanism of Action & Signaling Pathways
The precise molecular mechanisms of action for Cyclacidin's antibacterial and antitumor

activities have not been elucidated in publicly available research. Consequently, no signaling

pathways or molecular targets have been identified. This represents a significant knowledge

gap and an area for future research.

Experimental Protocols
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Detailed experimental protocols for the isolation, synthesis, purification, or biological evaluation

of Cyclacidin are not described in the available literature. The original research from the 1960s

likely contains these methodologies but is not accessible through public databases.

Logical Relationships and Workflows
Given the lack of detailed experimental and mechanistic data, a conceptual workflow for future

investigation of Cyclacidin can be proposed.
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Conceptual Research Workflow for Cyclacidin
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Caption: Proposed workflow for future Cyclacidin research.

Conclusion and Future Directions
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Cyclacidin is a natural product with documented, albeit not extensively characterized,

antibacterial and antitumor properties. The lack of detailed, publicly available data presents a

significant barrier to its further development. Future research should prioritize the re-isolation or

synthesis of Cyclacidin to enable comprehensive biological and mechanistic studies.

Elucidating its mechanism of action will be critical in determining its potential as a therapeutic

agent. The scientific community would benefit greatly from the publication of modern, in-depth

studies on this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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